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Compound of Interest

Compound Name:
2-Chloro-5-

thiophenecarboxaldehyde

Cat. No.: B1662047 Get Quote

Application Notes and Protocols for 2-Chloro-5-
thiophenecarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed laboratory safety protocols, application notes, and

experimental procedures for handling 2-Chloro-5-thiophenecarboxaldehyde. The information

is intended to guide researchers, scientists, and drug development professionals in the safe

and effective use of this compound.

Section 1: Chemical and Physical Properties
2-Chloro-5-thiophenecarboxaldehyde is a substituted thiophene derivative with a range of

applications in organic synthesis and medicinal chemistry.[1] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Chloro-5-thiophenecarboxaldehyde
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Property Value Reference

Molecular Formula C5H3ClOS [2][3][4][5]

Molecular Weight 146.59 g/mol [4]

CAS Number 7283-96-7 [2][3][4]

Appearance Oily liquid, light yellow to green [1]

Odor Bitter almond-like [1]

Boiling Point 99 °C at 21 mmHg [4]

Density 1.376 g/mL at 25 °C [4]

Refractive Index n20/D 1.604 [4]

Solubility

Insoluble in water, soluble in

organic solvents like ether and

alcohol.

Stability
Stable under normal

temperatures and pressures.
[6]

Section 2: Hazard Identification and Safety
Precautions
2-Chloro-5-thiophenecarboxaldehyde is classified as a hazardous substance and requires

careful handling to minimize exposure. The GHS classification indicates that it is harmful if

swallowed, in contact with skin, or if inhaled. It may also cause skin and serious eye irritation.

[2]

Table 2: GHS Hazard Classification for 2-Chloro-5-thiophenecarboxaldehyde

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/81700
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7283967&Mask=80
https://www.sigmaaldrich.com/HK/zh/product/aldrich/443239
https://www.amerigoscientific.com/5-chloro-2-thiophenecarboxaldehyde-97-item-118716.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/443239
https://pubchem.ncbi.nlm.nih.gov/compound/81700
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7283967&Mask=80
https://www.sigmaaldrich.com/HK/zh/product/aldrich/443239
https://www.guidechem.com/question/how-to-prepare-2-chloro-5-thio-id146187.html
https://www.guidechem.com/question/how-to-prepare-2-chloro-5-thio-id146187.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/443239
https://www.sigmaaldrich.com/HK/zh/product/aldrich/443239
https://www.sigmaaldrich.com/HK/zh/product/aldrich/443239
https://m.chemicalbook.com/ProductMSDSDetailCB8737416_EN.htm
https://www.benchchem.com/product/b1662047?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/81700
https://www.benchchem.com/product/b1662047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound.

Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][7]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) to

prevent skin exposure.[7] Inspect gloves before use.

Skin and Body Protection: Wear a lab coat, and for procedures with a high risk of splashing,

a chemical-resistant apron is recommended.[6][7]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If engineering controls are not sufficient, a NIOSH-approved respirator may be

necessary.[6]

Handling and Storage
Handling: Wash hands thoroughly after handling. Avoid contact with eyes, skin, and clothing.

Avoid ingestion and inhalation.[6] Keep the container tightly closed when not in use.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[1][6]
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First Aid Measures
Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Seek immediate medical attention.[6]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical aid.[6]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical aid.[6]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate medical attention.[6]

Spill and Waste Disposal
Spill Response: In case of a spill, immediately evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a sealed

container for disposal.[8]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[7][8] Halogenated organic waste

should be collected in a designated, properly labeled container.

Section 3: Application Notes
2-Chloro-5-thiophenecarboxaldehyde serves as a versatile intermediate in the synthesis of

various heterocyclic compounds with potential biological activities. Thiophene derivatives are

known to exhibit a wide range of pharmacological properties, including antimicrobial, antiviral,

anti-inflammatory, and anticancer activities.[9]

While the specific biological targets and signaling pathways for 2-Chloro-5-
thiophenecarboxaldehyde are not well-documented in the available literature, research on

similar thiophene-based compounds suggests potential mechanisms of action. For instance,

some antimicrobial thiophene derivatives are thought to exert their effects by disrupting the

bacterial cell membrane.[10][11]
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Below is a generalized diagram illustrating a potential mechanism of action for antimicrobial

thiophene derivatives. It is important to note that this is a hypothetical pathway and has not

been specifically validated for 2-Chloro-5-thiophenecarboxaldehyde.

Potential Antimicrobial Mechanism of Thiophene Derivatives

Thiophene Derivative

Bacterial Cell Membrane

Interaction

Increased Membrane
Permeability

Disruption

Leakage of
Intracellular Components

Bacterial Cell Death

Click to download full resolution via product page

Caption: Potential mechanism of antimicrobial action for thiophene derivatives.

Section 4: Experimental Protocols
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Synthesis of N,N′-bis[(E)-(5-chloro-2-
thienyl)methylidene]ethane-1,2-diamine
This protocol describes the synthesis of a Schiff base from 2-Chloro-5-
thiophenecarboxaldehyde and ethylenediamine.

Materials:

2-Chloro-5-thiophenecarboxaldehyde

Ethylenediamine

Dichloromethane

Round-bottom flask

Magnetic stirrer

Rotary evaporator

Column chromatography setup (Silica gel, Ethyl acetate/Hexane mixture)

Procedure:

In a round-bottom flask, combine 2-Chloro-5-thiophenecarboxaldehyde (0.004 M) and

ethylenediamine (0.002 M).

Add dichloromethane as the solvent and stir the mixture at room temperature for 3 hours.

After the reaction is complete, remove the solvent under reduced pressure using a rotary

evaporator.

The resulting solid is the crude product. Purify the solid by column chromatography using a

1:3 mixture of ethyl acetate and hexane as the eluent.

Collect the fractions containing the pure product and remove the solvent to yield the final

product as colorless needles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1662047?utm_src=pdf-body
https://www.benchchem.com/product/b1662047?utm_src=pdf-body
https://www.benchchem.com/product/b1662047?utm_src=pdf-body
https://www.benchchem.com/product/b1662047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Synthesis of a Diamine Derivative

Reaction Setup

Reaction
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Caption: Experimental workflow for the synthesis of N,N′-bis[(E)-(5-chloro-2-

thienyl)methylidene]ethane-1,2-diamine.

General Workflow for Synthesis of 2-heteroaryl-α-
methyl-5-benzoxazoleacetic acids
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While a specific detailed protocol for the synthesis of 2-heteroaryl-α-methyl-5-

benzoxazoleacetic acids using 2-Chloro-5-thiophenecarboxaldehyde was not found in the

literature search, a general synthetic approach can be proposed based on standard organic

chemistry methodologies. This would likely involve a multi-step synthesis.

Disclaimer: The following is a generalized workflow and has not been experimentally validated.

Researchers should consult relevant synthetic organic chemistry literature and perform

appropriate reaction optimization and safety assessments.

General Workflow for Benzoxazoleacetic Acid Synthesis

Step 1: Intermediate Formation

Step 2: Benzoxazole Ring Formation

Step 3: Final Product Formation

Purification

React 2-Chloro-5-thiophenecarboxaldehyde
with a suitable nucleophile to introduce

the α-methyl acetic acid precursor.

Condensation reaction of the intermediate
with an o-aminophenol derivative.

Hydrolysis or other functional group
manipulation to yield the final

benzoxazoleacetic acid.

Purification by recrystallization
or chromatography.

Click to download full resolution via product page
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Caption: A generalized, hypothetical workflow for the synthesis of 2-heteroaryl-α-methyl-5-

benzoxazoleacetic acids.

Section 5: Logical Workflow for Safe Handling
The following diagram outlines the logical steps for ensuring safety when working with 2-
Chloro-5-thiophenecarboxaldehyde in a laboratory setting.
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Laboratory Safety Protocol Workflow
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Caption: Logical workflow for the safe laboratory handling of 2-Chloro-5-
thiophenecarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1662047?utm_src=pdf-body
https://www.benchchem.com/product/b1662047?utm_src=pdf-body
https://www.benchchem.com/product/b1662047?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/how-to-prepare-2-chloro-5-thio-id146187.html
https://pubchem.ncbi.nlm.nih.gov/compound/81700
https://pubchem.ncbi.nlm.nih.gov/compound/81700
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7283967&Mask=80
https://www.sigmaaldrich.com/HK/zh/product/aldrich/443239
https://www.amerigoscientific.com/5-chloro-2-thiophenecarboxaldehyde-97-item-118716.html
https://m.chemicalbook.com/ProductMSDSDetailCB8737416_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8737416_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC352160250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138830010&countryCode=US&language=en
https://www.researchgate.net/publication/390180531_Synthesis_and_characterization_of_thiophene_based_C-S_coupled_aldehydes_and_comparison_of_anti-microbial_activity_of_aliphatic_and_aromatic_derivatives
https://www.researchgate.net/publication/396095070_Synthesis_and_antimicrobial_activity_of_thiophene-functionalized_AgI_and_AuI_N-heterocyclic_carbene_complexes_against_ampicillin-resistant_Staphylococcus_aureus
https://pubmed.ncbi.nlm.nih.gov/39228527/
https://pubmed.ncbi.nlm.nih.gov/39228527/
https://www.benchchem.com/product/b1662047#laboratory-safety-protocols-for-handling-2-chloro-5-thiophenecarboxaldehyde
https://www.benchchem.com/product/b1662047#laboratory-safety-protocols-for-handling-2-chloro-5-thiophenecarboxaldehyde
https://www.benchchem.com/product/b1662047#laboratory-safety-protocols-for-handling-2-chloro-5-thiophenecarboxaldehyde
https://www.benchchem.com/product/b1662047#laboratory-safety-protocols-for-handling-2-chloro-5-thiophenecarboxaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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